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Compound of Interest

Compound Name: 3-Chloro-5-iodobenzamide
CAS No.: 289039-28-7
Cat. No.: B1424303
Get Quote
. J

Executive Summary

3-Chloro-5-iodobenzamide (CAS 289039-28-7) is a high-value bifunctional halogenated
scaffold utilized in the synthesis of complex pharmaceutical intermediates and agrochemicals.
[1][2][3] Its structural utility lies in the orthogonal reactivity of its halogen substituents: the iodine
atom at the C5 position is highly reactive toward palladium-catalyzed cross-coupling (C-I bond
dissociation energy ~65 kcal/mol), while the chlorine atom at C3 remains inert under mild
conditions (C-Cl bond dissociation energy ~96 kcal/mol). This reactivity gap allows for precise,
sequential functionalization, enabling the rapid construction of non-symmetric 3,5-disubstituted
benzamide libraries—a privileged substitution pattern in kinase inhibitors and GPCR
modulators.

This guide details the physicochemical properties, handling requirements, and validated
protocols for chemoselective cross-coupling and amide group transformations.

Physicochemical Profile & Handling
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Property Specification

Chemical Name 3-Chloro-5-iodobenzamide

CAS Number 289039-28-7

Molecular Formula C7HsCIINO

Molecular Weight 281.48 g/mol

Appearance White to off-white crystalline solid

Soluble in DMSO, DMF, MeOH, EtOAc;

Solubility . .
Sparingly soluble in water

2-8°C, protect from light (iodide stability), under
Storage )
inert atmosphere recommended

Irritant (H315, H319, H335).[1][2][4] Potential

Safety Hazards ] o ]
skin sensitizer. Handle in a fume hood.

Core Reactivity: The "lodine-First" Strategy

The primary synthetic utility of 3-Chloro-5-iodobenzamide is the ability to functionalize the C5-
position exclusively, leaving the C3-chlorine available for late-stage diversification. This
sequential approach is superior to starting with symmetric dihalo-compounds, which often lead
to inseparable mixtures of mono- and bis-coupled products.

Reactivity Hierarchy

e C-1Bond (C5): Reactive at RT to 60°C with standard Pd-catalysts (Suzuki, Sonogashira,
Heck).

o Amide (-CONHz2): Can be dehydrated to nitrile, hydrolyzed to acid, or act as a directing
group.

e C-Cl Bond (C3): Inert under "lodine-First" conditions. Requires electron-rich ligands (e.g.,
XPhos, Buchwald precatalysts) and elevated temperatures (>100°C) to react.

Visualizing the Synthetic Pathway
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The following diagram illustrates the divergent pathways available from this scaffold.

Pd-XPhos G3
R-NH2 or R-B(OH)2
3-Chloro-5-arylbenzamide | _ _110°C (Cl-activation) 3,5-Disubstituted Benzamide
Pd(dppf)CI2, Ar-B(OH)2 (via Chemoselective Suzuki)
Na2CO03, 60°C

Pd(PPh3)4, Cul
Alkyne, Et3N

3-Chloro-5-alkynylbenzamide
(via Sonogashira)

3-Chloro-5-iodobenzamide SOCI2 or T3P
(CAS 289039-28-7) Dehydration

3-Chloro-5-iodobenzonitrile

PhiI(OAc)2 or Br2/NaOH 8
(Dehydration)

3-Chloro-5-iodoaniline
(Hoffman Rearrangement)

Click to download full resolution via product page

Caption: Divergent synthetic pathways. Blue paths indicate C5-selective coupling; Red paths
indicate functional group interconversion; Green node represents the final library target.

Detailed Experimental Protocols

Protocol A: Chemoselective Suzuki-Miyaura Coupling
(C5-Arylation)

Objective: Introduce an aryl group at the 5-position without affecting the 3-chloro substituent.
Mechanism: Oxidative addition of Pd(0) occurs preferentially at the weaker C-1 bond.

Materials:
» 3-Chloro-5-iodobenzamide (1.0 equiv)[3]

o Aryl Boronic Acid (1.1 equiv)
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o Catalyst: Pd(dppf)Clz-CH2Cl2 (3-5 mol%) - Preferred for robustness.
e Base: Na:COs (2.0 M aqueous solution, 3.0 equiv)

e Solvent: 1,4-Dioxane (0.1 M concentration)

Procedure:

e Setup: In a reaction vial equipped with a magnetic stir bar, combine 3-Chloro-5-
iodobenzamide (281 mg, 1.0 mmol), aryl boronic acid (1.1 mmol), and Pd(dppf)Clz (25 mg,
0.03 mmol).

« Inerting: Seal the vial and purge with nitrogen or argon for 5 minutes.

» Solvent Addition: Add degassed 1,4-dioxane (10 mL) and 2.0 M Na2COs (1.5 mL) via
syringe.

e Reaction: Heat the mixture to 60°C in an oil bath or heating block.

o Critical Control Point: Do not exceed 80°C. Higher temperatures increase the risk of
oxidative addition at the C-Cl bond or protodehalogenation.

e Monitoring: Monitor by LC-MS or TLC (typically 2-4 hours). Look for the disappearance of the
starting iodide (M+H 282/284 pattern changes).

o Workup: Cool to room temperature. Dilute with EtOAc (20 mL) and water (20 mL). Separate
phases. Extract agueous layer with EtOAc (2 x 10 mL). Wash combined organics with brine,
dry over Na=S0Oa4, and concentrate.

 Purification: Flash column chromatography (Gradient: 0-50% EtOAc in Hexanes/Heptane).

Protocol B: Dehydration to 3-Chloro-5-iodobenzonitrile

Objective: Convert the amide to a nitrile, a versatile precursor for tetrazoles or further
hydrolysis.

Materials:
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e 3-Chloro-5-iodobenzamide (1.0 equiv)[3]

e Thionyl Chloride (SOCIz2) (3.0 equiv) or T3P (Propylphosphonic anhydride) (2.0 equiv) for
milder conditions.

e Solvent: DMF (catalytic) in Toluene (for SOCI2) or EtOAc (for T3P).

Procedure (SOCI2 Method):

Suspend the benzamide (1.0 mmol) in dry Toluene (5 mL).

e Add dry DMF (2 drops) as a catalyst.

e Add SOCIz (3.0 mmol) dropwise under nitrogen.

e Heat to reflux (110°C) for 2 hours. Gas evolution (SO2/HCI) will be observed.

o Concentrate the reaction mixture under reduced pressure to remove excess SOCIz and
toluene.

o Redissolve in EtOAc, wash with saturated NaHCOs (to neutralize acid traces), dry, and
concentrate.

e Yield: Typically >90%. The product, 3-chloro-5-iodobenzonitrile, is often pure enough for the
next step.

Protocol C: Hoffman Rearrangement to 3-Chloro-5-
iodoaniline

Objective: Access the aniline scaffold, which is difficult to synthesize via direct
nitration/reduction of the halo-benzene due to selectivity issues.

Materials:
o 3-Chloro-5-iodobenzamide (1.0 equiv)[3]

o lodosobenzene diacetate (PIDA) (1.1 equiv)
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o Solvent: Ethyl Acetate / Acetonitrile / Water (2:2:1)

Procedure:

e Dissolve the benzamide (1.0 mmol) in the solvent mixture (10 mL).
e Add PIDA (1.1 mmol) in one portion.

 Stir at room temperature for 4-12 hours.

e Mechanism: The hypervalent iodine reagent promotes the migration of the aryl group to the
nitrogen, releasing COx.

o Workup: Dilute with water, extract with EtOAc. The organic layer may contain iodobenzene
(byproduct of PIDA), which can be removed via vacuum or chromatography.

 Purification: Silica gel chromatography (Hexanes/EtOAC).

Troubleshooting & Optimization

Issue Probable Cause Solution

o o Add fresh catalyst (1-2 mol%).
] ) Catalyst poisoning or iodide o )
Reaction Stalls (Suzuki) Ensure efficient degassing of

inhibition. )
solvents (Oz kills Pd(0)).
Avoid alcoholic solvents (e.g.,
o Hydride source present or iPrOH) which can act as
Dechlorination (Product - Cl) ] )
temp too high. hydride donors. Keep temp <

80°C.

) ) ] Switch to less electron-rich
) ) Highly active catalyst/ligand ) )
Bis-coupling (Cl reacts) q ligands (e.g., PPhs instead of
used.
PCys). Reduce temperature.

Use DMF or NMP as
Low Solubility Amide H-bonding network. cosolvent. Increase reaction

volume.
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o Commercial Availability & Properties

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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